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Compound Focus: S-(1,2-Dicarboxyethyl)glutathione

CAS No.: 1115-52-2

Cat. No.: S1503356

Storage Specifications

Property Specification

Recommended Storage Temperature [1] | 2°C to 8°C | Physical Form [1] | Neat (solid) | Purity [1] |
>95.0% (HPLC) | Water Impurity [1] | <5.0% |

Troubleshooting Guide

Here are solutions to common issues you might encounter when working with S-(1,2-

Dicarboxyethyl)glutathione:

¢ Unexpected Degradation or Low Purity

o Potential Cause: Hydrolysis of the molecule or decomposition due to improper storage

temperature or the presence of moisture.
o Solution: Verify the storage unit temperature is consistently maintained between 2°C and 8°C.
For long-term storage, ensure the container is tightly sealed and consider using a desiccant to
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control moisture [2].

e Poor Cellular Uptake in Experiments

o Potential Cause: The parent compound, S-(1,2-Dicarboxyethyl)glutathione, has limited
lipophilicity, which restricts its ability to cross cell membranes.

o Solution: Research indicates that more lipophilic ester derivatives, such as the S-(1,2-
dicarboxyethyl)glutathione triester, are designed to overcome this. These esters are
hydrolyzed inside cells to release the active compound, leading to significantly higher
intracellular glutathione levels and enhanced protective effects [3] [4].

e Low Recovery from Aqueous Solutions

o Potential Cause: The compound may be unstable in agueous solutions over extended periods.
o Solution: Prepare fresh solutions for each experiment. If stock solutions are necessary, aliquot
and freeze them at -20°C or below to minimize freeze-thaw cycles and slow degradation [5].

Experimental Design & Stability Protocols

Since direct stability data is scarce, you may need to generate your own. Here is a protocol for conducting a

stability study.

Objective: To determine the stability of S-(1,2-Dicarboxyethyl)glutathione under various storage

conditions over time.

Materials:

High-purity S-(1,2-Dicarboxyethyl)glutathione.
Appropriate containers (e.g., amber glass vials with screw caps).

Desiccants (e.qg., silica gel).
Controlled temperature chambers or stability chambers.

Methodology:

e Sample Preparation: Weigh the compound into multiple vials. For moisture-sensitive studies, place
some vials with a desiccant and some without.
¢ Storage Conditions: Store the samples under the following conditions to simulate different stresses
[2] [3]:
o Long-term: 25°C + 2°C / 60% RH + 5% RH
o Intermediate: 30°C + 2°C / 65% RH + 5% RH

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://gmpinsiders.com/stability-storage-conditions/
https://www.smolecule.com/products/s1503356?utm_src=pdf-body
https://www.smolecule.com/products/s1503356?utm_src=pdf-body
https://www.smolecule.com/products/s1503356?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11456112/
https://pubmed.ncbi.nlm.nih.gov/8889044/
https://q1scientific.com/services/stability-storage/
https://www.smolecule.com/products/s1503356?utm_src=pdf-body
https://www.smolecule.com/products/s1503356?utm_src=pdf-body
https://gmpinsiders.com/stability-storage-conditions/
https://q1scientific.com/services/stability-storage/
https://www.smolecule.com/products/s1503356?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

o Accelerated: 40°C + 2°C / 75% RH = 5% RH

o Refrigerated: 5°C £ 3°C (as a control)
¢ Time Points: Remove samples at predetermined intervals (e.g., 0, 1, 3, 6, 9, 12, 24 months).
¢ Analysis: Analyze the samples using a validated HPLC method to assess:

o Potency: Percentage of the parent compound remaining.

o Degradation Products: Appearance and quantity of new peaks.

The workflow for this stability study can be visualized as follows:
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Scientific Context & FAQs
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What is the biological relevance of this compound? S-(1,2-Dicarboxyethyl)glutathione, also known as
succinicGSH, is not just a synthetic molecule. It is an endogenous compound found in significant amounts
in mammalian tissues like the liver, heart, and lens [1] [4]. It is formed in a non-enzymatic reaction
between the metabolic intermediate fumarate and glutathione (GSH), a process that becomes prominent in

cells with dysfunctional metabolism, such as in certain types of renal cancer [6].

How does it function in cells? Research shows that while the parent compound has protective properties, its
triester derivative is more effective. The following diagram illustrates its proposed mechanism of action for

protecting against hepatotoxicity:
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This mechanism highlights how the compound can boost the cell's primary antioxidant defense system [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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